Cas no 1803991-18-5 (5-(Bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 5-(Bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1803991-18-5
• MF: C₁₀H₆BrF₅N₂O
• MW: 345.063458919525
• CID: 4812752
• Update Time: 2025-11-01

5-(Bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H6BrF5N2O/c11-3-5-4-18-9(19-10(14,15)16)7(8(12)13)6(5)1-2-17/h4,8H,1,3H2
• InChI Key： KWJBPPGXEVCXDD-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)F)=C1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetonitrile

Comprehensive Analysis of 5-(Bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1803991-18-5)

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-(Bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1803991-18-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine core and multiple halogen substituents, offers a versatile scaffold for the development of novel bioactive agents. Researchers and industry professionals are increasingly exploring its potential applications, driven by the growing demand for fluorinated compounds in drug discovery and crop protection.

The structural features of 5-(Bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetonitrile make it particularly valuable in modern synthetic chemistry. The presence of bromomethyl and difluoromethyl groups provides reactive sites for further functionalization, while the trifluoromethoxy moiety enhances the compound's lipophilicity and metabolic stability. These attributes align with current trends in medicinal chemistry, where fluorine-containing compounds are prized for their ability to improve pharmacokinetic properties.

Recent studies have highlighted the potential of CAS No. 1803991-18-5 as a key intermediate in the synthesis of heterocyclic compounds with diverse biological activities. Its pyridine-4-acetonitrile framework serves as an excellent building block for the construction of more complex molecular architectures. This has sparked considerable interest among researchers working on small molecule therapeutics and agrochemical formulations, particularly in light of the increasing need for innovative solutions to address global health and food security challenges.

The synthesis and application of 5-(Bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetonitrile have become hot topics in scientific literature and patent filings. Many researchers are investigating its use in developing enzyme inhibitors and receptor modulators, capitalizing on the electron-withdrawing effects of its fluorine atoms to enhance binding affinity. Additionally, the compound's potential in creating photoactive materials has attracted attention from the materials science community, reflecting the growing interdisciplinary applications of such specialized chemicals.

Quality control and analytical characterization of CAS No. 1803991-18-5 remain critical areas of focus for manufacturers and end-users. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the purity and consistency of this compound. These analytical procedures are particularly important given the compound's role as a precursor in multi-step synthetic routes, where even minor impurities can significantly impact downstream reactions and final product quality.

From a commercial perspective, the market for 5-(Bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetonitrile has shown steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Suppliers are responding to this demand by optimizing production processes and scaling up manufacturing capabilities while maintaining strict quality standards. The compound's patent landscape continues to evolve, with new applications being claimed in recent intellectual property filings across multiple jurisdictions.

Environmental and safety considerations surrounding fluorinated pyridine derivatives like CAS No. 1803991-18-5 have also gained prominence in scientific discussions. Researchers are actively developing greener synthetic routes and waste minimization strategies to address sustainability concerns without compromising the compound's utility. These efforts align with broader industry trends toward green chemistry principles and more environmentally responsible manufacturing practices.

Looking ahead, the scientific community anticipates continued innovation involving 5-(Bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetonitrile. Its unique combination of structural features positions it as a valuable tool for addressing current challenges in drug discovery and crop protection. As research progresses, we can expect to see new applications emerge in areas such as materials science and catalysis, further expanding the compound's utility across different scientific disciplines.

For researchers considering working with CAS No. 1803991-18-5, it's essential to stay updated on the latest synthetic methodologies and application studies. The compound's reactivity profile requires careful handling and proper laboratory techniques, emphasizing the importance of thorough literature review and appropriate safety precautions. Many scientific databases now feature dedicated sections on fluorinated heterocycles, providing valuable resources for those exploring the potential of this interesting molecule.

The future development of 5-(Bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetonitrile derivatives appears particularly promising. Structure-activity relationship studies may reveal new opportunities for optimizing biological activity while minimizing potential side effects. Such investigations could lead to breakthroughs in addressing current limitations of existing therapeutic agents and agricultural chemicals, making this compound an exciting area of ongoing research.